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Compound of Interest

Compound Name: NCI-14465

Cat. No.: B15574885

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of NCI-14465 (also known as
NSC14465), a novel inhibitor of Mixed Lineage Kinase 1 (MLK1), and its application in inducing
apoptosis in cancer cells. The information is compiled from preclinical research and is intended
to guide further investigation into its therapeutic potential.

Introduction

NCI-14465 has been identified as a potent anti-tumor agent that demonstrates efficacy in both
prostate and pancreatic cancer models.[1][2][3][4][5] Its mechanism of action is centered on the
inhibition of MLK1, a key component of the mitogen-activated protein kinase (MAPK) signaling
pathway.[1][2][4][5] By targeting MLK1, NCI-14465 disrupts downstream signaling cascades
that are crucial for cancer cell proliferation and survival, ultimately leading to apoptosis.

Mechanism of Action: Inhibition of the MLK1-JNK
Signaling Pathway

NCI-14465 functions as a direct inhibitor of MLK1. MLK1 is a member of the mixed-lineage
kinase family, which acts as a MAP kinase kinase kinase (MAP3K).[6][7] In several cellular
stress and apoptotic pathways, MLK1 is responsible for the phosphorylation and activation of
MAP kinase kinases (MKKSs), specifically MKK4 and MKK7.[6][7] These MKKSs, in turn,
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phosphorylate and activate the c-Jun N-terminal kinase (JNK), a critical mediator of the
apoptotic response.[6][7]

Activated JNK translocates to the nucleus and phosphorylates the transcription factor c-Jun.
This phosphorylation event enhances the transcriptional activity of c-Jun, leading to the
expression of pro-apoptotic genes. By inhibiting MLK1, NCI-14465 effectively blocks this
signaling cascade, preventing the activation of JNK and the subsequent induction of apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for NCI-14465 in
Cancer Cell Apoptosis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574885#nci-14465-for-inducing-apoptosis-in-
cancer-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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